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Compound of Interest

Compound Name: Etrasimod

Cat. No.: B607385 Get Quote

Proper disposal of Etrasimod is critical for maintaining laboratory safety, ensuring

environmental protection, and adhering to regulatory standards. As a potent investigational

compound, all materials contaminated with Etrasimod must be treated as hazardous waste.

This guide provides comprehensive, step-by-step procedures for the safe handling and

disposal of Etrasimod and associated waste materials in a laboratory setting. Adherence to

these protocols, in conjunction with institutional and local regulations, is essential for minimizing

risk to personnel and the environment.

Hazard Identification and Safety
Etrasimod is classified as an environmentally hazardous substance and requires careful

handling.[1] The following table summarizes key safety information derived from Safety Data

Sheets (SDS).
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Hazard Information Description Citations

GHS Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[2]

Primary Routes of Exposure
Inhalation, ingestion, skin

contact, and eye contact.
[2]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[2][3] Handle in a well-

ventilated area or under a

fume hood.

Environmental Hazards

Do not allow to enter soil,

subsoil, surface water, or

drains. Etrasimod is regulated

for transportation as a

hazardous material (UN 3077,

Environmentally Hazardous

Substance, Solid, n.o.s).

Environmental Fate: Sorption Data
The following data indicates Etrasimod's potential for sorption to soil and activated sludge,

highlighting the importance of preventing environmental release.
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Method Medium Endpoint Result

OECD Activated sludge Kd (Geometric mean) 3976

OECD Activated sludge
Koc (Geometric

mean)
12,697

OECD Soil (various) Kd (Geometric mean) 625

OECD Soil (various)
Koc (Geometric

mean)
54,979

Standard Operating Procedure for Etrasimod
Disposal
This protocol outlines the step-by-step process for the safe segregation, collection, storage,

and disposal of Etrasimod waste.

I. Required Personal Protective Equipment (PPE)
Before handling Etrasimod or its waste, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile). Dispose of contaminated gloves as

hazardous waste.

Eye Protection: Tightly fitting safety goggles or a face shield.

Lab Coat: A dedicated lab coat or gown.

Respiratory Protection: If handling powders outside of a containment system (like a fume

hood), a NIOSH-certified respirator may be necessary.

II. Waste Segregation and Collection
Proper segregation at the point of generation is crucial. Never mix Etrasimod waste with

general trash or other waste streams unless instructed by your institution's Environmental

Health and Safety (EHS) department.

Solid Waste:
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Place all non-sharp, contaminated solid waste (e.g., gloves, bench paper, weighing

papers, contaminated PPE) into a designated, leak-proof container lined with a heavy-duty

plastic bag.

Label the container clearly as "Hazardous Waste: Etrasimod."

Liquid Waste:

Collect all solutions containing Etrasimod (e.g., from experiments, rinsing) in a dedicated,

sealed, and chemically compatible hazardous waste container.

Do not overfill the container; leave adequate headspace.

Label the container with "Hazardous Waste: Etrasimod" and list all chemical constituents,

including solvents and their approximate concentrations.

Sharps Waste:

Dispose of all contaminated sharps (e.g., needles, scalpels, serological pipettes) directly

into a designated, puncture-proof sharps container.

The sharps container must also be labeled as "Hazardous Chemical Waste."

Empty Containers:

Thoroughly rinse empty Etrasimod containers (e.g., vials, bottles) three times with a

suitable solvent.

Collect the first rinse as hazardous liquid waste. Subsequent rinses may also need to be

collected depending on local regulations.

After rinsing, deface or remove the original label and dispose of the container as instructed

by your EHS department.

III. On-Site Storage of Waste
Keep all hazardous waste containers tightly closed except when adding waste.
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Store the labeled waste containers in a designated, secure secondary containment area

away from general laboratory traffic.

Ensure the storage area is well-ventilated.

IV. Final Disposal Method
The recommended method for the final destruction of Etrasimod is incineration.

Contact EHS: Arrange for the collection of all Etrasimod hazardous waste through your

institution's EHS department or a licensed professional waste disposal service.

Incineration: The material should be dissolved or mixed with a combustible solvent and

burned in a chemical incinerator equipped with an afterburner and scrubber. This is the

responsibility of the licensed disposal company.

Regulatory Compliance: Ensure that all disposal activities comply with applicable local,

regional, and national regulations.

Emergency Spill Protocol
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate and Secure: Alert others in the area and evacuate personnel to a safe location.

Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear all required PPE, including respiratory protection if necessary, before re-

entering the area.

Contain and Clean:

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to soak up the

spill.

For solid spills, carefully sweep or scoop the material to avoid creating dust.
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Collect Waste: Place all contaminated absorbent materials and cleaning supplies into a

suitable, closed container for disposal as hazardous waste.

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to your laboratory supervisor and EHS department.

Etrasimod Disposal Workflow
The following diagram provides a logical workflow for the proper disposal of waste generated

from research activities involving Etrasimod.
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Start: Waste Generation

Step 1: Waste Characterization

Step 2: Segregation & Collection

Step 3: Storage & Disposal

Etrasimod-contaminated material generated

Is it a sharp?

Is it liquid?

No

Place in labeled
'Hazardous Sharps' container

Yes

Is it solid (non-sharp)?

No

Collect in sealed, labeled
'Hazardous Liquid Waste' container

Yes

Place in lined, labeled
'Hazardous Solid Waste' container

Yes

Store in designated secondary
containment area

Contact EHS for pickup

Click to download full resolution via product page

Caption: Decision tree for the segregation and disposal of Etrasimod waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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